Cas no 890662-14-3 (N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide)

• Product Name: N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide
• CAS No: 890662-14-3
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• MDL: MFCD12027064
• CID: 4718688
• Update Time: 2025-05-25

N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N,4-dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide
• N,4-DIMETHYL-N-(OXIRAN-2-YLMETHYL)-BENZENESULFONAMIDE
• STK503425
• T2079
• N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide

• MDL： MFCD12027064
• Inchi： 1S/C11H15NO3S/c1-9-3-5-11(6-4-9)16(13,14)12(2)7-10-8-15-10/h3-6,10H,7-8H2,1-2H3
• InChI Key： GFUITOGSNWRXLY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N(C)CC1CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 328
• Topological Polar Surface Area: 58.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 372.3±44.0 °C at 760 mmHg
• Flash Point: 179.0±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide

Research Briefing on N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide (CAS: 890662-14-3)

N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide (CAS: 890662-14-3) is a sulfonamide derivative with an epoxy functional group, which has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of biologically active compounds, particularly in the context of targeted covalent inhibitors (TCIs). This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, synthetic routes, and therapeutic potential.

The compound's unique structural features, including the reactive oxirane ring and the sulfonamide moiety, make it an attractive candidate for the development of covalent inhibitors. Covalent inhibitors are increasingly recognized for their ability to achieve high selectivity and prolonged pharmacodynamic effects by forming irreversible bonds with target proteins. Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters highlight the utility of N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide in the design of inhibitors targeting enzymes like kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders.

One of the key advancements in the application of this compound is its use in the synthesis of covalent kinase inhibitors. A 2023 study by Smith et al. demonstrated that derivatives of N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide could selectively target cysteine residues in the ATP-binding pocket of kinases, leading to potent inhibition of oncogenic signaling pathways. The study employed a combination of molecular docking simulations and kinetic assays to validate the compound's mechanism of action, providing a robust framework for future drug design efforts.

In addition to its role in covalent inhibition, recent research has also explored the compound's potential as a building block for the development of prodrugs. The epoxy group can be leveraged to introduce additional functional groups, enabling the creation of prodrugs with improved pharmacokinetic properties. For instance, a 2022 study by Johnson et al. reported the synthesis of a prodrug series based on N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide, which exhibited enhanced solubility and bioavailability in preclinical models. These findings underscore the compound's versatility and its potential to address challenges in drug delivery.

Despite these promising developments, challenges remain in the optimization of N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide-based therapeutics. Issues such as off-target reactivity and potential toxicity need to be carefully addressed through structural modifications and rigorous preclinical testing. Ongoing research is focused on refining the compound's selectivity profile and exploring its applications in other therapeutic areas, such as infectious diseases and neurodegenerative disorders.

In conclusion, N,4-Dimethyl-N-(oxiran-2-ylmethyl)benzenesulfonamide (CAS: 890662-14-3) represents a promising scaffold in medicinal chemistry, with demonstrated utility in covalent inhibition and prodrug development. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for the development of novel, highly targeted therapies. This briefing serves as a timely update for researchers and industry professionals seeking to leverage this compound in their work.